![molecular formula C17H19NOS B5004896 2-(benzylthio)-N-(3-methylphenyl)propanamide](/img/structure/B5004896.png)
2-(benzylthio)-N-(3-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(benzylthio)-N-(3-methylphenyl)propanamide, also known as BTMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of compounds known as amides and has a molecular weight of 291.43 g/mol. In
Scientific Research Applications
2-(benzylthio)-N-(3-methylphenyl)propanamide has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have potential anti-inflammatory, analgesic, and anti-cancer properties. This compound has also shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
2-(benzylthio)-N-(3-methylphenyl)propanamide exerts its therapeutic effects through multiple mechanisms of action. It has been found to inhibit the production of certain inflammatory cytokines, which can help reduce inflammation and pain. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, leading to decreased cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. In addition, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(benzylthio)-N-(3-methylphenyl)propanamide in lab experiments is its potential therapeutic applications in various disease models. However, one limitation is that this compound has not yet been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.
Future Directions
There are several future directions for research on 2-(benzylthio)-N-(3-methylphenyl)propanamide. One area of interest is the development of this compound derivatives with improved therapeutic properties. Additionally, further studies are needed to fully understand the safety and efficacy of this compound in humans. Finally, this compound could potentially be used in combination with other drugs to enhance its therapeutic effects in various disease models.
Synthesis Methods
2-(benzylthio)-N-(3-methylphenyl)propanamide can be synthesized through a multi-step process starting with the reaction of 3-methylbenzaldehyde with thioacetic acid to form 3-methylbenzylthioacetate. The resulting compound is then reacted with methylmagnesium bromide to form the corresponding alcohol. Finally, the alcohol is reacted with 2-bromo-N-(3-methylphenyl)propanamide to yield this compound.
properties
IUPAC Name |
2-benzylsulfanyl-N-(3-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NOS/c1-13-7-6-10-16(11-13)18-17(19)14(2)20-12-15-8-4-3-5-9-15/h3-11,14H,12H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHUZXFCDTUKFLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C(C)SCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
27.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49642538 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.